2-[(Pyridin-3-ylmethyl)amino]acetic acid dihydrochloride

• IUPAC Name: 2-(pyridin-3-ylmethylamino)acetic acid;dihydrochloride
• InChI: InChI=1S/C8H10N2O2.2ClH/c11-8(12)6-10-5-7-2-1-3-9-4-7;;/h1-4,10H,5-6H2,(H,11,12);2*1H
• InChI Key: SJHZVIDCEUGUGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNCC(=O)O.Cl.Cl
• Molecular Formula: C8H12Cl2N2O2
• Molecular Weight: 239.10 g/mol
• CAS No.: 1171594-48-1

Description

2-[(Pyridin-3-ylmethyl)amino]acetic acid dihydrochloride is a useful research compound. Its molecular formula is C8H12Cl2N2O2 and its molecular weight is 239.1. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemistry and Properties of Pyridine Derivatives

Pyridine derivatives, including those similar to "2-[(Pyridin-3-ylmethyl)amino]acetic acid dihydrochloride," are known for their complex chemistry and diverse properties. These compounds are involved in various branches of chemistry, including the formation of complex compounds with notable spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity. Studies have highlighted the potential of investigating unknown analogues of such compounds for their promising applications in different scientific fields (Boča, Jameson, & Linert, 2011).

Medicinal and Biological Applications

Pyridine derivatives exhibit a range of biological activities that make them significant in medicinal chemistry. They have been reported to possess antifungal, antibacterial, antioxidant, antiglycation, analgesic, antiparkinsonian, anticonvulsant, anti-inflammatory, antiviral, and anticancer activities. These compounds' affinity for various ions and neutral species highlights their potential as effective chemosensors for determining different species in environmental, agricultural, and biological samples (Abu-Taweel et al., 2022).

Chemosensing Applications

The chemosensing properties of pyridine derivatives are of particular interest for analytical chemistry. They can serve as highly selective and effective sensors for the detection of various species, including anions, cations, and neutral molecules, in diverse samples. This ability is attributed to the structural characteristics of pyridine derivatives, which include the presence of heteroatoms and π-electrons, facilitating interactions with different chemical species (Abu-Taweel et al., 2022).